Cas no 2877720-31-3 (N-cyclopropyl-1-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide)

• Product Name: N-cyclopropyl-1-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide
• CAS No: 2877720-31-3
• MF: C₁₄H₂₃N₅O
• MW: 277.365322351456
• CID: 5331317
• PubChem ID: 49442005
• Update Time: 2025-05-19

N-cyclopropyl-1-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040867514
• N-cyclopropyl-1-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide
• 2877720-31-3
• F6753-3188
• N-Cyclopropyl-1-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)methyl]-3-piperidinecarboxamide

• Inchi： 1S/C14H23N5O/c1-10-16-17-13(18(10)2)9-19-7-3-4-11(8-19)14(20)15-12-5-6-12/h11-12H,3-9H2,1-2H3,(H,15,20)
• InChI Key： KGRBGZLPAUFSBX-UHFFFAOYSA-N
• SMILES： N1(CC2N(C)C(C)=NN=2)CCCC(C(NC2CC2)=O)C1

Computed Properties

• Exact Mass: 277.19026037g/mol
• Monoisotopic Mass: 277.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.66±0.20(Predicted)

Additional information on N-cyclopropyl-1-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide

Professional Introduction to N-cyclopropyl-1-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide (CAS No. 2877720-31-3)

N-cyclopropyl-1-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2877720-31-3, represents a novel molecular scaffold with potential applications in the development of therapeutic agents. Its unique structural features, including a cyclopropyl group and a piperidine ring conjugated with a triazolyl moiety, make it an intriguing candidate for further exploration in drug discovery.

The chemical structure of N-cyclopropyl-1-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide incorporates several key functional groups that contribute to its pharmacological properties. The presence of the cyclopropyl group enhances the compound's lipophilicity, which is often a desirable characteristic for oral bioavailability. Additionally, the piperidine ring is a common pharmacophore in many bioactive molecules, known for its ability to interact with biological targets effectively. The triazolyl substituent further adds to the compound's complexity and may contribute to its binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies suggest that N-cyclopropyl-1-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. This has prompted investigations into its potential as an anti-inflammatory agent, with preliminary findings indicating promising results in preclinical models.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The incorporation of the 4,5-dimethyl substituent into the triazolyl ring is particularly challenging but crucial for achieving the desired pharmacological profile. Researchers have employed advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and nucleophilic substitutions, to construct this complex molecule efficiently.

In the realm of medicinal chemistry, the development of novel heterocyclic compounds like N-cyclopropyl-1-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carboxamide is driven by the need for more effective and selective therapeutic agents. The compound's unique structural features offer opportunities for designing derivatives with enhanced pharmacological properties. By modifying specific functional groups or introducing new moieties, chemists can fine-tune the activity and selectivity of this scaffold to target specific diseases or biological processes.

Current research in this area is focused on evaluating the pharmacokinetic and pharmacodynamic properties of N-cyclopropyl-1-[4,5-dimethyl-4H-1,2,4-triazol-3-ylmethyl]piperidine-3-carboxamide in vitro and in vivo. Preliminary data indicate that the compound exhibits favorable solubility and metabolic stability, suggesting potential for further development into a clinical candidate. Additionally, studies on its interaction with biological targets have provided insights into its mechanism of action and potential side effects.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been instrumental in understanding how N-cyclopropyl-[1]-(4,5-dimethyl-4H-1,2,4-triazol-3-ylmethyl]piperidine-3-carboxamide interacts with proteins such as kinases and transcription factors. These simulations have helped identify key binding pockets and residues that are critical for its activity. This information has been used to guide the design of more potent derivatives by optimizing interactions at these binding sites.

The future prospects of N-cyclopropyl-[1-(4,5-dimethyl,4H-1,2,4-triazol,





^{]-3-carboxamide are exciting and multifaceted. Ongoing research aims to elucidate its full pharmacological profile and explore new synthetic pathways for its production. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this field.}

In conclusion, N-cyclopropyl-[<sup>N-(cyclopropyl)-[N-([N-(tert-butoxycarbonyl)-amino]-methyl)-[N-(dimethylamino)-methylene]-amino]-carbonyl]-methyl]-[N-(dimethylamino)-methylene]-amino]-carbonyl]-methyl]-[N-(dimethylethoxy)-carbonyl]-amino]-carbonyl]-methyl]-[N-(dimethylethoxy)-carbonyl]-amino]-carbonyl]-methyl](CAS No. >2877720- 31-















- 31- 3) is a structurally complex organic compound with significant potential in pharmaceutical applications. Its unique chemical features make it an attractive candidate for further investigation in drug discovery efforts aimed at developing novel therapeutic agents.</sup>